Cas no 1596742-62-9 (1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl-)

• Product Name: 1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl-
• CAS No: 1596742-62-9
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5282764
• Update Time: 2025-05-21

1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl-

• Inchi： 1S/C8H15BrO/c1-4-8(2,7-9)5-6-10-3/h4H,1,5-7H2,2-3H3
• InChI Key： AKVBTZLHVFTIRV-UHFFFAOYSA-N
• SMILES： C=CC(CBr)(C)CCOC

Additional information on 1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl-

1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl- (CAS No. 1596742-62-9): An Overview and Recent Advances

1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl- (CAS No. 1596742-62-9) is a versatile organic compound with a unique structure that has garnered significant attention in recent years. This compound, also known as 3-(bromomethyl)-5-methoxy-3-methyl-1-pentene, is characterized by its bromomethyl and methoxy functional groups, which confer it with a range of chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis.

The molecular formula of 1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl- is C₁₀H₁₈OBr, and its molecular weight is approximately 226.15 g/mol. The compound's structure features a pentene backbone with a bromomethyl group at the third carbon position and a methoxy group at the fifth carbon position. These functional groups play crucial roles in determining the compound's reactivity and stability.

Recent studies have highlighted the potential of 3-(bromomethyl)-5-methoxy-3-methyl-1-pentene in various chemical reactions. For instance, the bromomethyl group can serve as an electrophilic center for nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of complex organic molecules. Additionally, the methoxy group can enhance the solubility and reactivity of the compound in polar solvents, which is beneficial for many synthetic processes.

In the field of pharmaceuticals, 1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl- has shown promise as a precursor for the synthesis of bioactive compounds. Researchers have explored its use in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to undergo selective functionalization reactions makes it an attractive starting material for the preparation of drug candidates with specific biological activities.

One notable application of 3-(bromomethyl)-5-methoxy-3-methyl-1-pentene is in the synthesis of small molecule inhibitors. A recent study published in the Journal of Medicinal Chemistry reported the successful use of this compound to synthesize a series of potent inhibitors targeting protein-protein interactions (PPIs). These inhibitors demonstrated high selectivity and efficacy in inhibiting specific PPIs involved in cancer cell proliferation and survival.

In materials science, 1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl- has been investigated for its potential use in the development of advanced polymers and coatings. The presence of both bromomethyl and methoxy groups allows for controlled polymerization reactions, leading to polymers with tailored properties such as enhanced mechanical strength, thermal stability, and biocompatibility. These polymers have found applications in areas such as biomedical devices and electronic components.

The synthesis of 3-(bromomethyl)-5-methoxy-3-methyl-1-pentene typically involves multi-step processes that include alkylation, bromination, and methylation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these synthetic routes, reducing the overall cost and environmental impact of production. For example, the use of transition metal catalysts has enabled more sustainable syntheses with higher yields and fewer by-products.

Safety considerations are an essential aspect when handling 1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl-. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 1-Pentene, 3-(bromomethyl)-5-methoxy-3-methyl- (CAS No. 1596742-62-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure provides opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.